Propanil
Propanil
Propanil appears as colorless to brown crystals. Non corrosive. Used as an herbicide.
Propanil is an anilide resulting from the formal condensation of the carboxy group of propanoic acid with the amino group of 3,4-dichloroaniline. It is a herbicide used for the treatment of numerous grasses and broad-leaved weeds in rice, potatoes, and wheat. It has a role as a herbicide. It is an anilide and a dichlorobenzene. It derives from a 3,4-dichloroaniline.
A chlorinated anilide that is used as an herbicide.
Propanil is an anilide resulting from the formal condensation of the carboxy group of propanoic acid with the amino group of 3,4-dichloroaniline. It is a herbicide used for the treatment of numerous grasses and broad-leaved weeds in rice, potatoes, and wheat. It has a role as a herbicide. It is an anilide and a dichlorobenzene. It derives from a 3,4-dichloroaniline.
A chlorinated anilide that is used as an herbicide.
Brand Name:
Vulcanchem
CAS No.:
709-98-8
VCID:
VC0472794
InChI:
InChI=1S/C9H9Cl2NO/c1-2-9(13)12-6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13)
SMILES:
CCC(=O)NC1=CC(=C(C=C1)Cl)Cl
Molecular Formula:
C9H9Cl2NO
C6H3Cl2NHCOCH2CH3
C9H9Cl2NO
C6H3Cl2NHCOCH2CH3
C9H9Cl2NO
Molecular Weight:
218.08g/mol
Propanil
CAS No.: 709-98-8
Main Products
VCID: VC0472794
Molecular Formula: C9H9Cl2NO
C6H3Cl2NHCOCH2CH3
C9H9Cl2NO
Molecular Weight: 218.08g/mol
CAS No. | 709-98-8 |
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Product Name | Propanil |
Molecular Formula | C9H9Cl2NO C6H3Cl2NHCOCH2CH3 C9H9Cl2NO |
Molecular Weight | 218.08g/mol |
IUPAC Name | N-(3,4-dichlorophenyl)propanamide |
Standard InChI | InChI=1S/C9H9Cl2NO/c1-2-9(13)12-6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13) |
Standard InChIKey | LFULEKSKNZEWOE-UHFFFAOYSA-N |
Impurities | /The/ contaminants are 3,4,3',4'-tetrachloroazobenzene and /3,4,3',4'-tetrachloroazobenzene's/ oxy derivative... . Presence of TCAB (3,3',4,4'-tetrachloroazobenzene) was determined by HPLC in 3,4-dichloroaniline, & in the herbicides (propanil, diuron, linuron & neburon) made from 3,4-dichloroaniline. |
SMILES | CCC(=O)NC1=CC(=C(C=C1)Cl)Cl |
Canonical SMILES | CCC(=O)NC1=CC(=C(C=C1)Cl)Cl |
Appearance | Propanil appears as colorless to brown crystals. Non corrosive. Used as an herbicide.,COLOURLESS CRYSTALS. |
Boiling Point | 351.0 °C 351 °C |
Colorform | White crystalline solid /Purity not provided/ Colorless crystals /Purity not provided/ Light brown solid (pure) Dark oily liquid Solid, white-gray |
Density | 1.25 g/cu cm at 25 °C Density (at 25 °C): 1.4 g/cm³ |
Flash Point | 100 °C |
Melting Point | 92.0 °C 92 °C 92-93 °C |
Physical Description | Propanil appears as colorless to brown crystals. Non corrosive. Used as an herbicide. COLOURLESS CRYSTALS. |
Description | Propanil appears as colorless to brown crystals. Non corrosive. Used as an herbicide. Propanil is an anilide resulting from the formal condensation of the carboxy group of propanoic acid with the amino group of 3,4-dichloroaniline. It is a herbicide used for the treatment of numerous grasses and broad-leaved weeds in rice, potatoes, and wheat. It has a role as a herbicide. It is an anilide and a dichlorobenzene. It derives from a 3,4-dichloroaniline. A chlorinated anilide that is used as an herbicide. |
Shelf Life | Stable at normal pH range: DT50 (22 °C) >>1 yr (pH 4, 7, 9). Rapidly degraded in water by sunlight; photolysis DT50 12-13 hr. Biological activity of Riselect remains practically unvaried for 2 years under environmental conditions, provided product is stored in its unopened & undamaged original containers, in shaded & possibly well-aired places. /Technical product of propanil/ |
Solubility | 0.00 M Solubility in water at room temperature: 225 ppm In water 130 mg/L at 20 °C; in isopropanol and dichloromethane >200 g/L at 20 °C, toluene 50-100 g/L at 20 °C, and hexane <1 g/L at 20 °C; in benzene 7X10+4 mg/L at 25 °C, acetone 1.7X10+6 mg/L at 25 °C, and ethanol 1.1X10+6 mg/L at 25 °C. Sparingly soluble in aromatic solvents In water, 152 mg/L at 25 °C Solubility in water, g/l at 20 °C: 0.13 (very poor) |
Synonyms | Propagrin 36 Propanide Propanil |
Vapor Pressure | 9.08e-07 mmHg 0.121 mPa (9.08X10-7 mm Hg) at 25 °C; 12 mPa (9.0X10-5 mm Hg) at 60 °C Vapor pressure, Pa at 60 °C: 0.012 |
PubChem Compound | 4933 |
Last Modified | Nov 11 2021 |
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